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Compound of Interest

Compound Name: alpha-D-allofuranose

Cat. No.: B12663584 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling alpha-D-allofuranose, with a focus on personal protective equipment (PPE),

operational protocols, and disposal plans. The following procedures are based on the safety

data sheet for the closely related compound, 1,2:5,6-Di-O-isopropylidene-a-D-allofuranose, and

should be adapted to your specific laboratory conditions through a thorough risk assessment.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are the first line of defense against potential

exposure. The following table summarizes the recommended PPE for handling alpha-D-
allofuranose.

PPE Category Recommended Equipment

Eye/Face Protection
Tightly fitting safety goggles or safety glasses

with side-shields.[1][2]

Skin Protection
Chemical-impermeable gloves (e.g., nitrile,

neoprene) and a lab coat.[1][3][4]

Respiratory Protection

Not typically required under normal use with

adequate ventilation.[3] If dusts are generated, a

NIOSH-approved N95 respirator is

recommended.[2]
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Operational Plan: Safe Handling and Storage
Adherence to a strict operational plan minimizes the risk of accidental exposure and ensures

the integrity of the compound.

Handling:

Ventilation: Always handle alpha-D-allofuranose in a well-ventilated area, preferably within

a chemical fume hood to prevent the formation of dust and aerosols.[1]

PPE: Before beginning work, ensure all recommended PPE is worn correctly.[1] This

includes safety goggles, gloves, and a lab coat.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,

as well as inhalation of any dust.[1][5]

Hygiene: Practice good industrial hygiene.[3] Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[5][6]

Keep refrigerated at 2-8°C.[2][6]

Keep away from strong oxidizing agents and strong acids.[6]

Disposal Plan
Proper disposal of alpha-D-allofuranose and its containers is crucial to prevent environmental

contamination.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste.

Regulations: All disposal activities must comply with local, regional, and national hazardous

waste regulations.[6]
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Procedure: Dispose of contents and container to an appropriate treatment and disposal

facility in accordance with applicable laws and regulations.[5]

Emergency Procedures
In the event of an accidental exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[6]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical help.[5][6]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[5][6]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Get medical

attention if symptoms occur.[6]

Visualizing the Workflow
To provide a clear, at-a-glance understanding of the handling and disposal process, the

following diagram illustrates the key decision points and actions.
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Workflow for Safe Handling and Disposal of alpha-D-Allofuranose
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Caption: Workflow for Safe Handling of alpha-D-Allofuranose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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